Cas no 1934416-92-8 (4-Methoxy-2,2-dimethylbutanal)

• Product Name: 4-Methoxy-2,2-dimethylbutanal
• CAS No: 1934416-92-8
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 5704549
• PubChem ID: 20592387
• Update Time: 2025-06-09

4-Methoxy-2,2-dimethylbutanal Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2,2-dimethylbutanal
• 4-Methoxy-2,2-dimethylbutanal

• Inchi： 1S/C7H14O2/c1-7(2,6-8)4-5-9-3/h6H,4-5H2,1-3H3
• InChI Key： CUSSQYDYYJBCCK-UHFFFAOYSA-N
• SMILES： O(C)CCC(C=O)(C)C

Additional information on 4-Methoxy-2,2-dimethylbutanal

Introduction to 4-Methoxy-2,2-dimethylbutanal (CAS No. 1934416-92-8)

4-Methoxy-2,2-dimethylbutanal (CAS No. 1934416-92-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its aldehyde functional group and a methoxy substituent, which confer distinct chemical properties and reactivity patterns.

The molecular formula of 4-Methoxy-2,2-dimethylbutanal is C₈H₁₆O₂, and it has a molecular weight of approximately 144.21 g/mol. The compound is a colorless liquid with a characteristic odor, and it is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical properties, including melting point, boiling point, and refractive index, have been well-documented in the literature.

In the realm of pharmaceutical research, 4-Methoxy-2,2-dimethylbutanal has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential as a precursor for the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 4-Methoxy-2,2-dimethylbutanal in the synthesis of anti-inflammatory agents with improved efficacy and reduced side effects compared to existing drugs.

In addition to its pharmaceutical applications, 4-Methoxy-2,2-dimethylbutanal has been investigated for its role in agrochemical formulations. Researchers have found that this compound can be used as a building block for the synthesis of pesticides and herbicides with enhanced selectivity and reduced environmental impact. A notable study published in the Journal of Agricultural and Food Chemistry demonstrated the effectiveness of 4-Methoxy-2,2-dimethylbutanal-derived compounds in controlling specific pests while minimizing harm to non-target organisms.

The chemical reactivity of 4-Methoxy-2,2-dimethylbutanal is another area of active research. Its aldehyde functional group makes it an excellent substrate for various chemical transformations, including condensation reactions, reduction reactions, and oxidation reactions. These reactions can be tailored to produce a wide range of derivatives with diverse functionalities and applications. For example, the reduction of the aldehyde group to an alcohol can yield compounds with improved solubility and stability, which are desirable properties for pharmaceutical formulations.

The synthetic pathways for producing 4-Methoxy-2,2-dimethylbutanal have been extensively studied to optimize yield and purity. One common approach involves the aldol condensation of 3-methoxybutanal with acetone followed by dehydration to form the desired product. This method has been refined over time to achieve high yields and selectivity, making it suitable for large-scale production processes.

Safety considerations are paramount when handling 4-Methoxy-2,2-dimethylbutanal. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure worker safety and environmental protection. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and storing the compound in tightly sealed containers away from incompatible materials.

In conclusion, 4-Methoxy-2,2-dimethylbutanal (CAS No. 1934416-92-8) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its properties and potential uses, 4-Methoxy-2,2-dimethylbutanal is poised to play a significant role in advancing various scientific fields.